Cas no 1185162-28-0 (5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole)

• Product Name: 5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole
• CAS No: 1185162-28-0
• MF: C₁₆H₂₀N₄
• MW: 268.356802940369
• CID: 1065271
• PubChem ID: 29971389
• Update Time: 2025-04-20

5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole
• 5-amino-1-tert-butyl-3-[(3-methylphenyl)methyl]pyrazole-4-carbonitrile
• 1185162-28-0
• DTXSID80652425
• DB-295967
• 5-Amino-1-tert-butyl-3-[(3-methylphenyl)methyl]-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C16H20N4/c1-11-6-5-7-12(8-11)9-14-13(10-17)15(18)20(19-14)16(2,3)4/h5-8H,9,18H2,1-4H3
• InChI Key： QMVSXFKVXNGFAZ-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(CC2C=CC=C(C)C=2)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 268.16879665g/mol
• Monoisotopic Mass: 268.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 444.3±45.0 °C at 760 mmHg
• Flash Point: 222.5±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Amino-1-tert-butyl-3-(3-methylbenzyl)-4-cyanopyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes